Cas no 898778-51-3 (1-(2,3-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one)

• Product Name: 1-(2,3-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• CAS No: 898778-51-3
• MF: C₁₅H₉Cl₂F₃O
• MW: 333.132572889328
• MDL: MFCD03844061
• CID: 1948101
• PubChem ID: 24726636
• Update Time: 2025-08-04

1-(2,3-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',3'-DICHLORO-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
• 1-(2,3-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• LogP
• 2',3'-Dichloro-3-(3,4,5-trifluorophenyl)-propiophenone
• 1-(2,3-Dichlorophenyl)-3-(3,4,5-trifluorophenyl)-1-propanone
• 898778-51-3
• MFCD03844061
• DTXSID30645029
• AKOS016022027

• MDL： MFCD03844061
• Inchi： 1S/C15H9Cl2F3O/c16-10-3-1-2-9(14(10)17)13(21)5-4-8-6-11(18)15(20)12(19)7-8/h1-3,6-7H,4-5H2
• InChI Key： HDYZVNCLPGBCOA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCC1C=C(C(=C(C=1)F)F)F)=O)Cl

Computed Properties

• Exact Mass: 331.99800
• Monoisotopic Mass: 331.9982548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.419
• Boiling Point: 399.5°C at 760 mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.553
• PSA: 17.07000
• LogP: 5.22620

Additional information on 1-(2,3-dichlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one

1-(2,3-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One: A Comprehensive Overview

1-(2,3-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One (CAS No. 898778-51-3) is a highly specialized organic compound with a unique structure that combines both chlorinated and fluorinated aromatic rings. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug discovery and advanced materials. The molecule's structure is characterized by a propanone backbone (a three-carbon chain with a ketone group) connected to two aromatic rings: one substituted with chlorine atoms at the 2 and 3 positions and the other substituted with fluorine atoms at the 3, 4, and 5 positions.

The synthesis of 1-(2,3-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One involves a multi-step process that typically includes Friedel-Crafts acylation or other aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and minimize by-products. These developments are particularly important for scaling up production for industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for pharmaceuticals. The presence of both chlorine and fluorine substituents on the aromatic rings makes it an attractive candidate for drug design due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit activity against various enzyme targets, making them valuable leads in drug discovery pipelines.

In addition to its pharmaceutical applications, 1-(2,3-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One has shown potential in materials science. Its rigid structure and electron-withdrawing substituents make it suitable for use in organic semiconductors and optoelectronic devices. Researchers have investigated its properties as a component in organic light-emitting diodes (OLEDs), where it has been found to improve device efficiency and stability under operational conditions.

The chemical stability of this compound is another key feature that contributes to its versatility. Studies have shown that it exhibits excellent thermal stability up to moderate temperatures and is resistant to hydrolysis under physiological conditions. These properties make it an ideal candidate for applications where long-term stability is required.

From an environmental perspective, understanding the fate and transport of 1-(2,3-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on determining its biodegradation pathways and toxicity profiles. Preliminary findings suggest that it undergoes slow degradation under aerobic conditions but poses minimal acute toxicity to aquatic organisms at environmentally relevant concentrations.

In conclusion, 1-(2,3-Dichlorophenyl)-3-(3,4,5-Trifluorophenyl)Propan-1-One (CAS No. 898778-51-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.